Cas no 1374652-62-6 (5-Bromo-7-methoxy-1H-indazole)

• Product Name: 5-Bromo-7-methoxy-1H-indazole
• CAS No: 1374652-62-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD11878570
• CID: 2114928
• PubChem ID: 83669485
• Update Time: 2025-06-14

5-Bromo-7-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methoxy-1H-Indazole
• 1H-Indazole, 5-bromo-7-methoxy-
• SB15968
• CS-0054467
• EN300-3209609
• DTXSID701307125
• SCHEMBL22836561
• DA-37701
• DB-427643
• 2573152-11-9
• 1374652-62-6
• 5-bromo-7-methoxy-2H-indazole
• AKOS023399858
• SY072453
• AS-40993
• 5-Bromo-7-methoxyindazole
• SCHEMBL14995475
• ZEC65262
• MFCD11878570
• 5-Bromo-7-methoxy-1H-indazole

• MDL： MFCD11878570
• Inchi： 1S/C8H7BrN2O/c1-12-7-3-6(9)2-5-4-10-11-8(5)7/h2-4H,1H3,(H,10,11)
• InChI Key： GLOTVIAEDAXCAT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=NN2)C=1)OC

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Bromo-7-methoxy-1H-indazole

Comprehensive Overview of 5-Bromo-7-methoxy-1H-indazole (CAS No. 1374652-62-6)

5-Bromo-7-methoxy-1H-indazole (CAS No. 1374652-62-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the indazole family, which is known for its broad biological activity and applications in drug discovery. With the increasing demand for novel therapeutic agents, researchers are exploring the potential of 5-Bromo-7-methoxy-1H-indazole as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 5-Bromo-7-methoxy-1H-indazole features a bromine atom at the 5-position and a methoxy group at the 7-position of the indazole core. These functional groups contribute to its reactivity and make it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of kinase inhibitors, which are critical in targeting cancer pathways. This aligns with the growing interest in precision medicine and targeted therapy, topics frequently searched by users in the scientific community.

One of the most searched questions related to 5-Bromo-7-methoxy-1H-indazole is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Stability studies indicate that it remains intact under ambient conditions, though prolonged exposure to light or moisture should be avoided to prevent degradation. These properties are crucial for researchers working on high-throughput screening and medicinal chemistry projects.

In addition to its pharmaceutical applications, 5-Bromo-7-methoxy-1H-indazole has shown promise in material science. Its ability to form stable complexes with transition metals has been explored for the development of organic electronic materials. This aligns with the rising trend of green chemistry and sustainable material design, topics that resonate with environmentally conscious researchers. The compound's potential in photovoltaic devices and OLEDs is currently under investigation, further expanding its utility beyond traditional chemical synthesis.

The synthesis of 5-Bromo-7-methoxy-1H-indazole typically involves multi-step reactions starting from commercially available precursors. One common method includes the bromination of 7-methoxy-1H-indazole, followed by purification via column chromatography. Researchers often search for optimized synthetic protocols to improve yield and scalability, reflecting the demand for cost-effective and efficient production methods. Recent advancements in flow chemistry have also been applied to streamline its synthesis, reducing waste and reaction times.

Analytical characterization of 5-Bromo-7-methoxy-1H-indazole is performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for regulatory compliance and reproducibility in research. The increasing use of machine learning in chemical analysis has also sparked interest in predicting the properties of indazole derivatives, including this compound, to accelerate discovery workflows.

As the scientific community continues to explore the applications of 5-Bromo-7-methoxy-1H-indazole, its role in interdisciplinary research is becoming more prominent. Whether in drug development, material science, or synthetic methodology, this compound exemplifies the convergence of chemistry and innovation. With ongoing studies and user queries focusing on its mechanism of action and derivative synthesis, 5-Bromo-7-methoxy-1H-indazole remains a subject of enduring interest and potential breakthroughs.